Cas no 197010-20-1 (Hydroxy Donepezil(Mixture of Diastereomers))

Hydroxy Donepezil(Mixture of Diastereomers) structure
197010-20-1 structure
Product Name:Hydroxy Donepezil(Mixture of Diastereomers)
CAS No:197010-20-1
MF:C24H29NO4
MW:395.491367101669
CID:1059933
PubChem ID:16063453
Update Time:2025-04-20

Hydroxy Donepezil(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Hydroxy Donepezil(Mixture of Diastereomers)
    • 1H-Inden-1-one, 2,3-dihydro-2 -[hydroxy[1-(phenylmethyl)-4- piperidinyl]methyl]-5,6- dimethoxy-
    • Hydroxy Donepezil
    • Hydroxy Donepezil (Mixture of Diastereomers)
    • 2-[(1-benzylpiperidin-4-yl)-hydroxymethyl]-5,6-dimethoxy-2,3-dihydroinden-1-one
    • Donepezil Impurity M
    • 2-[(1-Benzylpiperidin-4-yl)hydroxyMethyl]-5,6-diMethoxyindan-1-one
    • 2-((1-Benzylpiperidin-4-yl)(hydroxy)methyl)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one
    • 2,3-Dihydro-2-[hydroxy[1-(phenylMethyl)-4-piperidinyl]Methyl]-5,6-diMethoxy-1H-inden-1-one
    • 1H-INDEN-1-ONE, 2,3-DIHYDRO-2-(HYDROXY(1-(PHENYLMETHYL)-4-PIPERIDINYL)METHYL)-5,6-DIMETHOXY
    • J-012739
    • 2-[(1-Benzylpiperidin-4-yl)hydroxymethyl]-5,6-dimethoxyindan-1-one (Hydroxydonepezil)
    • SCHEMBL4306013
    • 2-((1-benzyl-piperidin-4-yl)-hydroxy-methyl)-5,6-dimethoxy-indan-1-one
    • DONEPEZIL HYDROCHLORIDE IMPURITY C [EP IMPURITY]
    • 197010-20-1
    • QOC5N31PX8
    • 2-((1-BENZYLPIPERIDIN-4-YL)(HYDROXY)METHYL)-5,6-DIMETHOXYINDAN-1-ONE
    • DONEPEZIL HYDROCHLORIDE MONOHYDRATE IMPURITY C [EP IMPURITY]
    • QKRVJLPAJNHQKT-UHFFFAOYSA-N
    • DB-250950
    • (+/-)-HYDROXYDONEPEZIL
    • 1H-Inden-1-one, 2,3-dihydro-2-[hydroxy[1-(phenylmethyl)-4-piperidinyl]methyl]-5,6-dimethoxy-; Hydroxy Donepezil; Hydroxydonepezil; 2-[(1-Benzylpiperidin-4-yl)hydroxymethyl]-5,6-dimethoxyindan-1-one
    • UNII-QOC5N31PX8
    • Q27287415
    • Hydroxydonepezil
    • Hydroxy Donepezil (Mixture of Isomer)
    • Inchi: 1S/C24H29NO4/c1-28-21-13-18-12-20(24(27)19(18)14-22(21)29-2)23(26)17-8-10-25(11-9-17)15-16-6-4-3-5-7-16/h3-7,13-14,17,20,23,26H,8-12,15H2,1-2H3
    • InChI Key: QKRVJLPAJNHQKT-UHFFFAOYSA-N
    • SMILES: OC(C1C(C2C=C(C(=CC=2C1)OC)OC)=O)C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 395.21000
  • Monoisotopic Mass: 395.20965841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: >145°C (dec.)
  • Boiling Point: 566.5±50.0 °C at 760 mmHg
  • Flash Point: 296.4±30.1 °C
  • Solubility: Chloroform, DMSO, Methanol (Sparingly)
  • PSA: 59.00000
  • LogP: 3.26980
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Hydroxy Donepezil(Mixture of Diastereomers) Security Information

Hydroxy Donepezil(Mixture of Diastereomers) Pricemore >>

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Hydroxy Donepezil(Mixture of Diastereomers) Production Method

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